5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[(3-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C13H12N2O4/c1-2-19-9-5-3-4-8(6-9)7-10-11(16)14-13(18)15-12(10)17/h3-7H,2H2,1H3,(H2,14,15,16,17,18)
• InChI Key: QUQZDCCPBNZCEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=C2C(=O)NC(=O)NC2=O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as ethyl 6-ethoxy-5-[(4-methylphenyl) methylidene]-2,4-pyrimidinedione, is a pyrimidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione involves the modulation of various signaling pathways. This compound inhibits the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. It also activates the Nrf2 pathway, which is involved in the regulation of antioxidant enzymes. Additionally, 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the Akt/mTOR pathway.
Biochemical and Physiological Effects:
5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione exhibits a range of biochemical and physiological effects. This compound has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. It also prevents oxidative damage to cells by scavenging free radicals and increasing the expression of antioxidant enzymes. Moreover, 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the Akt/mTOR pathway.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its potent anti-inflammatory, antioxidant, and anticancer properties. This compound is relatively easy to synthesize and can be obtained in good yield. However, the limitations of using 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. Firstly, more studies are needed to investigate the molecular mechanism of action of this compound in various biological systems. Secondly, the potential of 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases, should be explored further. Thirdly, the development of novel synthetic routes for the preparation of this compound and its derivatives could lead to the discovery of more potent and selective analogs. Lastly, the in vivo pharmacokinetics and toxicity of 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione should be evaluated to determine its potential as a drug candidate.
Conclusion:
In conclusion, 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a promising compound that exhibits potent anti-inflammatory, antioxidant, and anticancer properties. This compound has been found to modulate various signaling pathways and induce apoptosis in cancer cells. However, more research is needed to fully understand the molecular mechanism of action of this compound and its potential as a therapeutic agent for various diseases.

Scientific Research Applications

5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential therapeutic applications. This compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also shows antioxidant activity by scavenging free radicals and preventing oxidative damage to cells. Moreover, 5-(3-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been found to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.